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Compound of Interest

Compound Name: BX430

Cat. No.: B1668162

For researchers, scientists, and drug development professionals working with BX430, a potent
and selective inhibitor of voltage-gated sodium channels, a comprehensive understanding of
safety protocols and handling procedures is paramount. This document provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe and effective use of this compound in the laboratory.

Chemical Identifier:

Chemical Name: N-[2,6-dibromo-4-(1-methylethyl) phenyl]-N'-3-pyridinyl-urea

CAS Number: 688309-70-8

Molecular Formula: C15H15Br2N30

Molecular Weight: 413.11 g/mol

Immediate Safety Concerns and Personal Protective
Equipment (PPE)

BX430 should be considered hazardous until a complete Safety Data Sheet (SDS) is reviewed.
[1] All personnel must adhere to strict safety protocols to avoid exposure.

Recommended Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1668162?utm_src=pdf-interest
https://www.benchchem.com/product/b1668162?utm_src=pdf-body
https://www.benchchem.com/product/b1668162?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/32868.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications

Safety Glasses with Side Must be worn at all times when

Eye Protection . .
Shields or Goggles handling BX430.

Nitrile or other appropriate
Hand Protection Chemical-resistant Gloves material. Inspect gloves for

integrity before each use.

] Fully buttoned to protect skin
Body Protection Laboratory Coat ]
and personal clothing.

) ) If aerosols may be generated,
) ) Use in a well-ventilated area or _
Respiratory Protection ] a NIOSH-approved respirator
under a chemical fume hood.
may be necessary.

Operational Plans: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of BX430 and ensuring
laboratory safety.

Handling Procedures:
« Avoid Contact: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[1]

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

e Hygiene: Wash hands thoroughly after handling.[1]

» Preparation of Solutions: When preparing solutions, such as dissolving in DMSO, do so
within a chemical fume hood.[1]

Storage Procedures:
o Temperature: Store at -20°C for long-term stability.[1]

o Light Sensitivity: Protect from light.[1]
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o Container: Keep the container tightly sealed to prevent contamination.

Disposal Plans

Proper disposal of BX430 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Guidelines:

Waste Type

Disposal Method

Unused BX430

Dispose of as hazardous chemical waste in
accordance with local, state, and federal
regulations. Do not dispose of down the drain or

in regular trash.

Contaminated Materials

All materials that have come into contact with
BX430 (e.qg., pipette tips, gloves, labware)
should be collected in a designated, labeled

hazardous waste container for proper disposal.

Empty Containers

Empty containers may retain product residue

and should be treated as hazardous waste.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:
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Exposure Route First Aid Instructions

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Experimental Protocols and Visualization

While specific experimental protocols will vary, the following provides a logical workflow for a
typical experiment involving BX430.
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Caption: A typical experimental workflow for using BX430.
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BX430 is a noncompetitive allosteric antagonist of the purinergic P2X4 receptor.[1] The
following diagram illustrates a simplified signaling pathway involving the P2X4 receptor and the
inhibitory action of BX430.

ATP
(Agonist) Binds and Activates Cell Membrane

M2 ¢ EEE A | Opens Channel _Ca2+lNa+ Influx Initiates Cellular Response
Allosterically Inhibits N8 (lon Channel) (e.g., Pro-inflammatory Cytokine Release)

BX430
(Antagonist)

Click to download full resolution via product page

Caption: Simplified signaling pathway of P2X4 receptor and inhibition by BX430.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1668162?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/32868.pdf
https://www.benchchem.com/product/b1668162?utm_src=pdf-body
https://www.benchchem.com/product/b1668162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668162?utm_src=pdf-body
https://www.benchchem.com/product/b1668162?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/32868.pdf
https://www.benchchem.com/product/b1668162#personal-protective-equipment-for-handling-bx430
https://www.benchchem.com/product/b1668162#personal-protective-equipment-for-handling-bx430
https://www.benchchem.com/product/b1668162#personal-protective-equipment-for-handling-bx430
https://www.benchchem.com/product/b1668162#personal-protective-equipment-for-handling-bx430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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